n-(2-(Dimethylamino)ethyl)-1-(3-nitrophenyl)methanesulfonamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-1-(3-nitrophenyl)methanesulfonamide
• InChI: InChI=1S/C11H17N3O4S/c1-13(2)7-6-12-19(17,18)9-10-4-3-5-11(8-10)14(15)16/h3-5,8,12H,6-7,9H2,1-2H3
• InChI Key: YBNYZUAUOSLDSZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNS(=O)(=O)CC1=CC(=CC=C1)[N+](=O)[O-]
• Molecular Formula: C11H17N3O4S
• Molecular Weight: 287.34 g/mol

Description

N-(2-(Dimethylamino)ethyl)-1-(3-nitrophenyl)methanesulfonamide, also known as DMNPE-MS, is an organic compound that has a wide range of applications in the scientific research community. It is an important building block for synthesizing many other compounds and has been used for a variety of research purposes, including drug synthesis and development, biochemical and physiological studies, and laboratory experiments.

Scientific Research Applications

Biological Activity and Chemical Interactions

• Antihypertensive Properties : N-Methanesulfonyl derivatives of β-phenethylamine, a category that includes compounds structurally related to n-(2-(Dimethylamino)ethyl)-1-(3-nitrophenyl)methanesulfonamide, have been reported to lower blood pressure in hypertensive rats (Foye, Anderson, & Sane, 1971).

• Fragmentation Patterns in Mass Spectrometry : The fragmentation of N-(2-nitrophenyl)-methanesulfonamide and its derivatives upon electron ionization has been studied. These compounds, closely related to the chemical , exhibit unique fragmentation patterns that are critical for understanding their chemical behavior (Danikiewicz, 1997).

• Carbonic Anhydrase Inhibition : Derivatives of thiadiazole methanesulfonamide, structurally similar to the chemical , have shown potent inhibition of certain carbonic anhydrase isozymes. This suggests potential biomedical applications in situations where selective inhibition of specific isozymes is desired (Temperini et al., 2008).

• Chemical Synthesis and Structure Analysis : N-(4-Nitrophenyl)methanesulfonamide, a compound structurally related to the subject chemical, has been structurally analyzed, revealing insights into its molecular conformation and potential interactions during chemical reactions (Gowda, Foro, & Fuess, 2007).

• Polymerization and Material Science Applications : A novel polymer synthesized from derivatives of methanesulfonamide, including compounds similar to this compound, demonstrates the potential of these chemicals in material science, especially in creating light-switchable polymers (Sobolčiak et al., 2013).

• Structural Analysis in Crystallography : Detailed structural and supramolecular analyses of derivatives of N-(2-nitrophenyl)-methanesulfonamide have been conducted, contributing to a deeper understanding of molecular interactions and crystal packing in these compounds (Jacobs, Chan, & O'Connor, 2013).